Cas no 886918-34-9 (4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 886918-34-9
• MF: C₂₃H₂₆N₄O₄S₂
• MW: 486.606942653656
• CID: 5477695
• Update Time: 2025-06-08

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-N-[5-[4-(methylthio)phenyl]-1,3,4-oxadiazol-2-yl]-
• 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

• Inchi： 1S/C23H26N4O4S2/c1-15-12-16(2)14-27(13-15)33(29,30)20-10-6-17(7-11-20)21(28)24-23-26-25-22(31-23)18-4-8-19(32-3)9-5-18/h4-11,15-16H,12-14H2,1-3H3,(H,24,26,28)
• InChI Key： KADHJQRVRNVNLM-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(SC)C=C2)O1)(=O)C1=CC=C(S(N2CC(C)CC(C)C2)(=O)=O)C=C1

Additional information on 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

Compound CAS No 886918-34-9: A Comprehensive Overview

The compound with CAS No 886918-34-9, also known as 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-{5-[4-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in modulating key biological pathways, making it a subject of interest for researchers worldwide.

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-{5-[4-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide is characterized by its complex structure, which includes a piperidine ring substituted with methyl groups and a sulfonyl group attached to a benzamide moiety. The presence of the oxadiazole ring further enhances its chemical versatility. This combination of functional groups contributes to its unique physicochemical properties and biological activity.

Recent research has focused on the pharmacological properties of this compound. Studies have demonstrated its ability to inhibit specific enzymes and receptors, suggesting potential applications in the treatment of various diseases. For instance, investigations into its antioxidant activity have revealed promising results, indicating its potential use in combating oxidative stress-related conditions. Additionally, its anti-inflammatory properties have been explored, highlighting its role in reducing inflammation in chronic diseases.

The synthesis of 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-{5-[4-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized the synthetic pathway to improve yield and purity, ensuring scalability for potential large-scale production. The use of advanced techniques such as microwave-assisted synthesis has further enhanced the efficiency of this process.

One of the most exciting developments in recent years is the exploration of this compound's bioavailability and metabolism. Studies using in vitro and in vivo models have provided insights into its pharmacokinetic profile, which is crucial for determining its suitability as a drug candidate. Furthermore, computational modeling has been employed to predict its interactions with target proteins, aiding in the design of more effective derivatives.

Despite its potential benefits, challenges remain in fully harnessing the capabilities of CAS No 886918-34-9. Issues such as toxicity profile and stability under physiological conditions require further investigation. Collaborative efforts between chemists and biologists are essential to address these challenges and unlock the full potential of this compound.

In conclusion, 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-{5-[4-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide represents a significant advancement in organic chemistry. Its unique structure and promising biological activities make it a valuable asset for future research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound stands at the forefront of innovative chemical exploration.